Cas no 2107915-53-5 (6-Ethoxy-1-oxaspiro[2.5]octane-2-carbonitrile)

• Product Name: 6-Ethoxy-1-oxaspiro[2.5]octane-2-carbonitrile
• CAS No: 2107915-53-5
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6297392
• PubChem ID: 165444467
• Update Time: 2025-05-21

6-Ethoxy-1-oxaspiro[2.5]octane-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-700497
• 2107915-53-5
• 6-ethoxy-1-oxaspiro[2.5]octane-2-carbonitrile
• 6-Ethoxy-1-oxaspiro[2.5]octane-2-carbonitrile

• Inchi： 1S/C10H15NO2/c1-2-12-8-3-5-10(6-4-8)9(7-11)13-10/h8-9H,2-6H2,1H3
• InChI Key： QBRWHDIJHBPWTG-UHFFFAOYSA-N
• SMILES： O1C(C#N)C21CCC(CC2)OCC

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 45.6Ų

Additional information on 6-Ethoxy-1-oxaspiro[2.5]octane-2-carbonitrile

Introduction to 6-Ethoxy-1-oxaspiro[2.5]octane-2-carbonitrile (CAS No. 2107915-53-5)

6-Ethoxy-1-oxaspiro[2.5]octane-2-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 2107915-53-5, is a structurally unique heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology. This spirocyclic oxazole derivative features a complex fused ring system, combining an ethoxy substituent, an oxaspiro framework, and a nitrile group, which collectively contribute to its distinct chemical properties and potential biological activities.

The molecular architecture of 6-Ethoxy-1-oxaspiro[2.5]octane-2-carbonitrile positions it as a promising candidate for further exploration in drug discovery and material science. The spirocyclic core, characterized by its rigid three-dimensional structure, enhances the compound's stability and binding affinity, making it an attractive scaffold for designing novel therapeutic agents. The presence of both polar (ethoxy and nitrile) and non-polar regions within the molecule allows for versatile interactions with biological targets, including enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric features of 6-Ethoxy-1-oxaspiro[2.5]octane-2-carbonitrile. Studies suggest that the spirocyclic oxazole moiety may engage in hydrogen bonding or π-stacking interactions with key residues in protein targets, while the nitrile group can act as a hydrogen bond acceptor or participate in hydrophobic interactions. These interactions are critical for modulating the compound's bioactivity and selectivity.

In the realm of medicinal chemistry, derivatives of 6-Ethoxy-1-oxaspiro[2.5]octane-2-carbonitrile have been explored for their potential roles in treating various diseases, including neurological disorders, inflammation, and cancer. The ethoxy group, in particular, has been shown to influence metabolic stability and solubility, making it a valuable feature for optimizing pharmacokinetic profiles. Additionally, the spirocyclic structure provides a scaffold for further functionalization, enabling chemists to tailor the compound's properties for specific therapeutic applications.

The synthesis of 6-Ethoxy-1-oxaspiro[2.5]octane-2-carbonitrile involves multi-step organic reactions that highlight the compound's synthetic accessibility while maintaining high regioselectivity and yield. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric transformations, have been employed to construct the spirocyclic core efficiently. These techniques not only enhance the efficiency of synthesis but also allow for greater control over stereochemistry, which is crucial for biological activity.

From a chemical biology perspective, 6-Ethoxy-1-oxaspiro[2.5]octane-2-carbonitrile has been investigated for its interactions with biological pathways relevant to human health. Preliminary studies indicate that this compound may exhibit inhibitory effects on certain enzymes involved in inflammation or cell proliferation. The ability to modulate these pathways suggests potential therapeutic benefits in conditions where dysregulation occurs. Furthermore, the compound's unique structure may offer advantages over existing therapeutics by providing a novel mechanism of action or improved target specificity.

The role of computational tools in analyzing 6-Ethoxy-1-oxaspiro[2.5]octane-2-carbonitrile cannot be overstated. High-throughput virtual screening (HTVS) and molecular dynamics simulations have been utilized to identify potential binding pockets and assess binding affinities with target proteins. These computational approaches complement experimental efforts by providing rapid insights into drug-likeness and optimizing lead compounds before they enter more costly phases of drug development.

The versatility of 6-Ethoxy-1-oxaspiro[2.5]octane-2-carbonitrile extends beyond pharmaceutical applications into materials science and agrochemicals. Its rigid spirocyclic structure makes it a suitable candidate for designing polymers with enhanced mechanical properties or functional materials with specific optical or electronic characteristics. Additionally, modifications to its substituents could yield derivatives with improved stability or bioavailability for agricultural use.

In conclusion,6-Ethoxy-1-oxaspiro[2.5]octane-2-carbonitrile (CAS No. 2107915-53-5) represents a structurally fascinating compound with broad potential applications in medicine and materials science. Its unique combination of functional groups and rigid spirocyclic framework positions it as a valuable scaffold for further exploration by synthetic chemists and biologists alike. As research continues to uncover new biological activities and synthetic strategies,6-Ethoxy-1-Oxaspiro[2\.5]Octane\-\*\-Carbonitrile\*\* is poised to make significant contributions to both academic research and industrial innovation.